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Compound of Interest

Methyl 4-chloro-3-
Compound Name:
hydroxybutanoate

Cat. No.: B076961

Essential Safety and Handling Guide for Methyl 4-
chloro-3-hydroxybutanoate

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Methyl 4-chloro-3-
hydroxybutanoate (CAS No: 10488-68-3). Adherence to these protocols is vital for ensuring
laboratory safety and regulatory compliance.

Hazard Identification and Summary

Methyl 4-chloro-3-hydroxybutanoate is a chemical that requires careful handling due to its
potential health hazards. It is harmful if swallowed and can cause irritation to the skin, eyes,
and respiratory tract.[1] Some safety data indicates it can cause serious eye damage.[2][3] It is
also classified as a lachrymator, a substance that causes tearing.[1]

Table 1: Hazard Summary
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Hazard Type Description
Acute Toxicity (Oral) Harmful if swallowed.[1][3]
Skin Irritation Causes skin irritation.[1]

Causes eye irritation and potentially serious eye

Eye Irritation
damage.[1][2][3]

Respiratory Irritation May cause respiratory tract irritation.[1]

Lachrymator Substance which increases the flow of tears.[1]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory to prevent exposure. The
minimum required PPE for handling this chemical is outlined below.

Table 2: Required Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://pim-resources.coleparmer.com/sds/97669.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/7019277
https://pim-resources.coleparmer.com/sds/97669.pdf
https://pim-resources.coleparmer.com/sds/97669.pdf
https://www.fishersci.com/store/msds?partNumber=AC361290010&productDescription=ETHYL-%28S%29-%28-%29-CHLORO-3-HY+1GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/7019277
https://pim-resources.coleparmer.com/sds/97669.pdf
https://pim-resources.coleparmer.com/sds/97669.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

. Specifications and
Body Part PPE Requirement .
Recommendations

Weatr tightly fitting safety
goggles.[4] A face shield is
) recommended when there is a
Chemical Safety Goggles or ] _
Eyes/Face . potential for splashing.[5] Must
Face Shield
conform to OSHA's 29 CFR
1910.133 or European

Standard EN166.[1][6]

Wear appropriate protective

] ] gloves and clothing to prevent
) Chemical-Resistant Gloves & ) o
Skin/Body Lab Coat skin exposure.[1][6][7] Nitrile or
ab Coa
butyl rubber gloves are

recommended.

Work in a well-ventilated area,
preferably within a chemical
fume hood, to keep airborne
) ) ] concentrations low.[1] If

Respiratory Use in a Ventilated Area S )
ventilation is inadequate or in
case of a large spill, a
NIOSH/MSHA-approved

respirator is required.[7][8]

Operational Plan: Safe Handling Protocol

Follow these step-by-step procedures to ensure the safe handling of Methyl 4-chloro-3-
hydroxybutanoate.

1. Preparation and Engineering Controls:

o Ensure that a safety shower and an eyewash station are readily accessible and in close
proximity to the workstation.[1][9]

e Conduct all work with Methyl 4-chloro-3-hydroxybutanoate inside a certified chemical
fume hood to ensure adequate ventilation.[1]

» Before starting, confirm that all necessary PPE is available and in good condition.
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. Handling the Chemical:

Don the required PPE as specified in Table 2.

Avoid direct contact with skin and eyes.[4][8]

Avoid inhaling any vapors or mist.[8]

Keep the container tightly closed when not in use.[6][8]
Prevent the formation of aerosols.[4]

. Storage:

Store the chemical in a cool, dry, and well-ventilated area.[1][6][8]

Keep the container tightly sealed to prevent leakage.[8][10]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[1][2][6]

. Post-Handling:

Wash hands thoroughly with soap and water immediately after handling the chemical.[1][8]
Remove contaminated clothing carefully and wash it before reuse.[1]

Emergency and First Aid Procedures

Immediate action is critical in the event of an exposure.

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
making sure to lift the upper and lower eyelids occasionally.[1][8] Seek immediate medical
attention.[1][11]

Skin Contact: Remove all contaminated clothing immediately.[10] Flush the affected skin
area with plenty of soap and water for at least 15 minutes.[1] If irritation persists, seek
medical attention.[1][11]

Inhalation: Move the exposed person to fresh air at once.[1][11] If breathing is difficult,
administer oxygen. If breathing has stopped, perform artificial respiration.[11] Seek
immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
with water and have them drink 2-4 cupfuls of milk or water.[1] Never give anything by mouth
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to an unconscious person.[8] Call a poison control center or seek immediate medical
attention.[1][8]

Spill Management

In case of a spill, follow these steps:

Evacuate non-essential personnel from the area.
e Ensure adequate ventilation.[8]

o Wearing appropriate PPE, absorb the spill with an inert material such as sand, vermiculite, or
earth.[1][2][8]

o Collect the absorbed material using non-sparking tools and place it into a suitable, closed
container labeled for hazardous waste disposal.[2][4][8]

e Prevent the spill from entering drains or waterways.[8]

Disposal Plan

All waste containing Methyl 4-chloro-3-hydroxybutanoate must be treated as hazardous
waste.

o Segregation: Collect all waste material (including contaminated absorbents and disposable
PPE) in a dedicated, properly labeled, and sealed hazardous waste container.

« Containment: Keep the waste container closed and store it in a designated, well-ventilated
area away from incompatible materials.

o Disposal: Dispose of the hazardous waste through a licensed waste disposal company.[8] All
disposal methods must be in accordance with local, regional, and national environmental
regulations.[9][10] Do not pour waste down the drain.[8]

Physicochemical Data

Table 3: Properties of Methyl 4-chloro-3-hydroxybutanoate
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Property Value Source(s)
Molecular Formula CsHoCIOs3 [12]
Molecular Weight 152.57 g/mol [12]
Appearance Clear yellow or colorless liquid [11[7]
Boiling Point 170 °C (338 °F) [7]
Flash Point 64 °C (147.2 °F) or 113 °C 7

(235.4 °F)
Density ~1.19 g/mL at 25 °C
CAS Number 10488-68-3 [12]

Workflow for Safe Handling

The following diagram illustrates the logical flow for safely working with Methyl 4-chloro-3-
hydroxybutanoate.
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Caption: Workflow for the safe handling and disposal of Methyl 4-chloro-3-
hydroxybutanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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